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Compound of Interest

Compound Name: H-Lys(Tfa)-OH

Cat. No.: B554751 Get Quote

An In-depth Technical Guide to the Solubility and Storage of H-Lys(Tfa)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and recommended

storage conditions for N-ε-trifluoroacetyl-L-lysine (H-Lys(Tfa)-OH), a commonly used protected

amino acid in peptide synthesis and other biochemical applications. The information presented

herein is intended to assist researchers, scientists, and professionals in drug development in

the effective handling and use of this compound.

Introduction
H-Lys(Tfa)-OH is a derivative of the amino acid L-lysine where the epsilon-amino group is

protected by a trifluoroacetyl (Tfa) group. This protection strategy is valuable in synthetic

chemistry, particularly in solid-phase peptide synthesis (SPPS), as it allows for the selective

modification of the α-amino group while the ε-amino group remains unreactive. The subsequent

removal of the Tfa group can be achieved under specific basic conditions. Understanding the

solubility and stability of H-Lys(Tfa)-OH is critical for its proper use in experimental workflows.

Physicochemical Properties
A summary of the key physicochemical properties of H-Lys(Tfa)-OH is provided in the table

below.
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Property Value

Chemical Name
(2S)-2-amino-6-[(2,2,2-

trifluoroacetyl)amino]hexanoic acid

Synonyms N-epsilon-trifluoroacetyl-L-lysine, ε-TFA-lysine

CAS Number 10009-20-8

Molecular Formula C₈H₁₃F₃N₂O₃

Molecular Weight 242.20 g/mol

Appearance White to off-white powder or crystalline solid

Solubility Data
Quantitative solubility data for H-Lys(Tfa)-OH in a range of common laboratory solvents is

crucial for the preparation of stock solutions and for its use in various reaction conditions. While

comprehensive quantitative data is not widely published, the available information is

summarized below.
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Solvent Solubility Observations

2 M Hydrochloric Acid (HCl) 10 mg/mL[1][2][3]
Clear, colorless solution[1][2]

[3]

Water (neutral pH) Data not available

General tips suggest warming

and sonication may aid

dissolution[4].

Dimethyl Sulfoxide (DMSO) Data not available

The related compound Fmoc-

Lys(Tfa)-OH is highly soluble

in DMSO (200 mg/mL)[5],

suggesting H-Lys(Tfa)-OH may

also have good solubility.

Dimethylformamide (DMF) Data not available

The related compound Fmoc-

Lys(Tfa)-OH is clearly soluble

in DMF (1 mmole in 2 ml).

Methanol Data not available -

Ethanol Data not available -

It is important to note that the trifluoroacetyl group can enhance solubility in various solvents[6].

For dissolving peptides and amino acid derivatives with low aqueous solubility, it is often

recommended to first use a small amount of an organic solvent like DMSO or DMF, and then

slowly dilute with the desired aqueous buffer[7][8][9][10].

Experimental Protocol for Solubility Determination
The following is a general protocol for determining the kinetic and thermodynamic solubility of

H-Lys(Tfa)-OH in various solvents. This protocol is based on the widely used shake-flask

method[11].

Materials:

H-Lys(Tfa)-OH

Selected solvents (e.g., Water, DMSO, DMF, Ethanol, Phosphate Buffered Saline pH 7.4)
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Vials with screw caps

Orbital shaker or vortex mixer

Centrifuge

Analytical balance

Spectrophotometer or HPLC system for quantification

Procedure:

Preparation of Saturated Solutions (Thermodynamic Solubility):

Add an excess amount of H-Lys(Tfa)-OH to a known volume of the test solvent in a vial.

Seal the vial and place it on an orbital shaker at a constant temperature (e.g., 25 °C) for a

sufficient time to reach equilibrium (typically 24-48 hours)[11].

After incubation, visually inspect the vials to ensure excess solid is still present.

Centrifuge the vials at high speed to pellet the undissolved solid.

Preparation of Solutions from a Stock (Kinetic Solubility):

Prepare a high-concentration stock solution of H-Lys(Tfa)-OH in a suitable organic solvent

like DMSO[11][12].

Add small aliquots of the stock solution to the aqueous buffer of interest and observe for

precipitation[11][12].

Quantification:

Carefully remove an aliquot of the supernatant from the centrifuged vials (for

thermodynamic solubility) or the clear solution (for kinetic solubility).

Dilute the aliquot with a suitable solvent to a concentration within the linear range of the

analytical method.
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Quantify the concentration of dissolved H-Lys(Tfa)-OH using a validated analytical

method such as UV-Vis spectrophotometry or HPLC. A standard calibration curve should

be prepared for accurate quantification[12][13].

Data Reporting:

Express the solubility in mg/mL or mmol/L.

Storage and Stability
Proper storage of H-Lys(Tfa)-OH is essential to maintain its integrity and purity. The following

storage conditions are recommended by various suppliers.

Solid Form:

Storage Condition Duration

Lyophilized at -20°C, desiccated Up to 36 months[14]

2-8°C Recommended by some suppliers[3][6]

In Solution:

Storage Condition Duration Recommendations

-20°C Up to 1 month[14]
Aliquot to avoid multiple

freeze-thaw cycles[14].

-80°C Up to 6 months
For longer-term storage of

solutions.

Application in Solid-Phase Peptide Synthesis
(SPPS)
H-Lys(Tfa)-OH is a valuable building block in Fmoc-based solid-phase peptide synthesis. The

Tfa group on the lysine side chain is stable to the piperidine treatment used for Fmoc

deprotection, providing orthogonality.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b554751?utm_src=pdf-body
https://asianpubs.org/index.php/ajchem/article/download/25_1_45/6119
https://pmc.ncbi.nlm.nih.gov/articles/PMC8242209/
https://www.benchchem.com/product/b554751?utm_src=pdf-body
https://www.adooq.com/h-lys-tfa-oh.html
https://www.lookchem.com/404.htm
https://www.chemimpex.com/products/03435
https://www.adooq.com/h-lys-tfa-oh.html
https://www.adooq.com/h-lys-tfa-oh.html
https://www.benchchem.com/product/b554751?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below is a diagram illustrating the general workflow for the incorporation of H-Lys(Tfa)-OH into

a growing peptide chain during SPPS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b554751?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resin with N-terminal Fmoc-protected peptide Fmoc Deprotection
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Start with small aliquot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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